Cas no 61747-80-6 (1H-Pyrazole-4-carboxamide, N-(4-chlorophenyl)-3,5-dimethyl-)

• Product Name: 1H-Pyrazole-4-carboxamide, N-(4-chlorophenyl)-3,5-dimethyl-
• CAS No: 61747-80-6
• MF: C₁₂H₁₂ClN₃O
• MW: 249.696181297302
• CID: 1629107
• Update Time: 2024-09-12

1H-Pyrazole-4-carboxamide, N-(4-chlorophenyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, N-(4-chlorophenyl)-3,5-dimethyl-

• Inchi： 1S/C12H12ClN3O/c1-7-11(8(2)16-15-7)12(17)14-10-5-3-9(13)4-6-10/h3-6H,1-2H3,(H,14,17)(H,15,16)
• InChI Key： TVHQLMYUUVJDPX-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C(NC2=CC=C(Cl)C=C2)=O)C(C)=N1

Computed Properties

• Exact Mass: 249.06706

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Boiling Point: 374.2±42.0 °C(Predicted)
• PSA: 57.78
• pka: 12.24±0.70(Predicted)